Dihydro-2-methyl-3(2H)-thiophenone
Dihydro-2-methyl-3(2H)-thiophenone
2-Methyltetrahydrothiophen-3-one belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. 2-Methyltetrahydrothiophen-3-one is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyltetrahydrothiophen-3-one is primarily located in the cytoplasm. 2-Methyltetrahydrothiophen-3-one exists in all eukaryotes, ranging from yeast to humans. 2-Methyltetrahydrothiophen-3-one can be biosynthesized from tetrahydrothiophene. Outside of the human body, 2-methyltetrahydrothiophen-3-one can be found in alcoholic beverages, coffee and coffee products, and nuts. This makes 2-methyltetrahydrothiophen-3-one a potential biomarker for the consumption of these food products.
2-methylthiolan-3-one is a member of the class of tetrahydrothiophenes that is thiolane substituted by a methyl group at position 2 and an oxo group at position 3 respectively. It has a role as a flavouring agent and a metabolite. It is a member of tetrahydrothiophenes and a cyclic ketone. It derives from a hydride of a tetrahydrothiophene.
2-methylthiolan-3-one is a member of the class of tetrahydrothiophenes that is thiolane substituted by a methyl group at position 2 and an oxo group at position 3 respectively. It has a role as a flavouring agent and a metabolite. It is a member of tetrahydrothiophenes and a cyclic ketone. It derives from a hydride of a tetrahydrothiophene.
Brand Name:
Vulcanchem
CAS No.:
13679-85-1
VCID:
VC0078238
InChI:
InChI=1S/C5H8OS/c1-4-5(6)2-3-7-4/h4H,2-3H2,1H3
SMILES:
CC1C(=O)CCS1
Molecular Formula:
C5H8OS
Molecular Weight:
116.18 g/mol
Dihydro-2-methyl-3(2H)-thiophenone
CAS No.: 13679-85-1
Main Products
VCID: VC0078238
Molecular Formula: C5H8OS
Molecular Weight: 116.18 g/mol
| CAS No. | 13679-85-1 |
|---|---|
| Product Name | Dihydro-2-methyl-3(2H)-thiophenone |
| Molecular Formula | C5H8OS |
| Molecular Weight | 116.18 g/mol |
| IUPAC Name | 2-methylthiolan-3-one |
| Standard InChI | InChI=1S/C5H8OS/c1-4-5(6)2-3-7-4/h4H,2-3H2,1H3 |
| Standard InChIKey | YMZZPMVKABUEBL-UHFFFAOYSA-N |
| SMILES | CC1C(=O)CCS1 |
| Canonical SMILES | CC1C(=O)CCS1 |
| Density | 0.958-0.970 |
| Description | 2-Methyltetrahydrothiophen-3-one belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. 2-Methyltetrahydrothiophen-3-one is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 2-methyltetrahydrothiophen-3-one is primarily located in the cytoplasm. 2-Methyltetrahydrothiophen-3-one exists in all eukaryotes, ranging from yeast to humans. 2-Methyltetrahydrothiophen-3-one can be biosynthesized from tetrahydrothiophene. Outside of the human body, 2-methyltetrahydrothiophen-3-one can be found in alcoholic beverages, coffee and coffee products, and nuts. This makes 2-methyltetrahydrothiophen-3-one a potential biomarker for the consumption of these food products. 2-methylthiolan-3-one is a member of the class of tetrahydrothiophenes that is thiolane substituted by a methyl group at position 2 and an oxo group at position 3 respectively. It has a role as a flavouring agent and a metabolite. It is a member of tetrahydrothiophenes and a cyclic ketone. It derives from a hydride of a tetrahydrothiophene. |
| Solubility | insoluble in water; soluble in alcohol, fats |
| Synonyms | 2-methyltetrahydrothiophen-3-one |
| PubChem Compound | 61664 |
| Last Modified | Nov 11 2021 |
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